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Compound of Interest

Diethyl 5-
Compound Name:
(hydroxymethyl)isophthalate

Cat. No. B061330

An In-depth Technical Guide to the Physical
Properties of Diethyl 5-
(hydroxymethyl)isophthalate

This technical guide provides a comprehensive overview of the physical properties, specifically
the melting and boiling points, of Diethyl 5-(hydroxymethyl)isophthalate. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document outlines the available data for these physical constants and presents
generalized, yet detailed, experimental protocols for their determination.

Physical Properties Data

The physical characteristics of a compound are crucial for its identification, purity assessment,
and handling.[1][2] Diethyl 5-(hydroxymethyl)isophthalate is a solid at room temperature.[3]
[4] The experimentally determined melting point and the predicted boiling point are summarized
below.
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Physical Property Value Data Type
) ) Experimental (literature)[3][4]
Melting Point 82-85 °C
(51061171
Boiling Point 398.6 + 37.0 °C Predicted[3][5][7][8]

Experimental Protocols for Physical Property
Determination

The following sections detail standardized laboratory procedures for determining the melting
and boiling points of organic compounds like Diethyl 5-(hydroxymethyl)isophthalate.

The melting point is the temperature at which a solid transitions into a liquid.[2] It is a key
indicator of a compound's purity; pure crystalline solids typically exhibit a sharp melting point
range of 0.5-1.0°C, while impurities tend to lower and broaden this range.[9] The capillary tube
method is a common and reliable technique for this measurement.[10]

Protocol: Capillary Method using a Melting Point Apparatus

o Sample Preparation: A small amount of the dry, solid Diethyl 5-
(hydroxymethyl)isophthalate is finely powdered.[10][11] The open end of a glass capillary
tube is then pressed into the powder and gently tapped on a hard surface to pack the sample
into the sealed end, forming a column of approximately 3 mm in height.[9]

o Apparatus Setup: The packed capillary tube is inserted into the heating block of a melting
point apparatus, alongside a calibrated thermometer.[9]

o Heating and Observation: The apparatus is heated rapidly to a temperature about 5-10°C
below the expected melting point (around 70-75°C for this compound). The heating rate is
then reduced to a slow and steady 1-2°C per minute to ensure thermal equilibrium.[9][10]

o Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears, and the temperature at which the entire sample becomes a clear liquid. This
range is reported as the melting point.[9] For accuracy, the determination should be repeated
at least twice, and the results should be consistent.
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The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure, causing it to change into a gaseous state.[1][12][13] As this property is
dependent on pressure, it is crucial to record the barometric pressure at the time of
measurement for high accuracy.[12]

Protocol: Capillary Method (Siwoloboff's Method)

o Sample Preparation: A few milliliters of the liquid sample are placed into a small test tube or
fusion tube.[1][14] A capillary tube, sealed at one end, is placed into the liquid with its open
end submerged.[13][14]

o Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample
and the thermometer bulb are at the same level. This setup is then immersed in a heating
bath (e.g., a Thiele tube with mineral oil) or placed in a heating block.[10][13][14]

o Heating and Observation: The apparatus is heated gently.[14] As the temperature rises, air
trapped in the capillary tube will expand and exit as bubbles. Upon reaching the boiling point,
a rapid and continuous stream of bubbles will emerge from the capillary's open end.[14]

» Data Recording: At this point, the heat source is removed, and the liquid is allowed to cool.
The temperature at which the bubbling stops and the liquid begins to be drawn back into the
capillary tube is recorded as the boiling point.[13]

Logical Workflow Visualization

The following diagram illustrates the general workflow for the characterization of a synthesized
chemical compound, focusing on the determination of its physical properties.
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Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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